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Compound of Interest

Compound Name: 5-Bromooxazole-4-carboxylic acid

Cat. No.: B1441260 Get Quote

Disclaimer: Direct experimental data for the physicochemical properties of 5-Bromooxazole-4-
carboxylic acid is not readily available in public literature. This guide provides an in-depth

overview based on data from structurally analogous compounds and established principles of

organic chemistry. The experimental protocols described are generalized standard procedures

for compounds of this class.

Introduction
5-Bromooxazole-4-carboxylic acid is a halogenated heterocyclic compound with potential

applications in medicinal chemistry and materials science. As a derivative of oxazole, it belongs

to a class of compounds known for a wide range of biological activities. The presence of a

bromine atom and a carboxylic acid group suggests its utility as a versatile building block in

organic synthesis, allowing for further functionalization and the creation of more complex

molecules. Understanding its physicochemical properties is crucial for its application in drug

design, synthesis, and formulation.

Chemical Structure and Properties
The chemical structure of 5-Bromooxazole-4-carboxylic acid is characterized by a five-

membered oxazole ring, substituted with a bromine atom at the 5-position and a carboxylic acid

group at the 4-position.

Molecular Formula: C₄H₂BrNO₃
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Molecular Weight: 191.97 g/mol

Comparative Physicochemical Data
Due to the limited availability of direct experimental data for 5-Bromooxazole-4-carboxylic
acid, the following table summarizes key physicochemical parameters of structurally similar

compounds to provide estimated values and context.

Property

5-
Bromooxaz
ole-4-
carboxylic
acid
(Predicted/
Analogous)

4-bromo-
1,3-oxazole-
5-
carboxylic
acid[1]

3-
bromoisoxa
zole-5-
carboxylic
acid[2]

5-
bromothiaz
ole-4-
carboxylic
acid[3]

5-
methylisoxa
zole-4-
carboxylic
acid[4][5]

Molecular

Formula
C₄H₂BrNO₃ C₄H₂BrNO₃ C₄H₂BrNO₃ C₄H₂BrNO₂S C₅H₅NO₃

Molecular

Weight (

g/mol )

191.97 191.97 191.97 208.03 127.10

Melting Point

(°C)
Not available Not available Not available Not available 144-148

Boiling Point

(°C)

Predicted:

~300-400
Not available Not available

367.7 ± 27.0

(Predicted)

308.3 ± 22.0

(Predicted)

logP

(Predicted)
Not available Not available 1.3 1.8 0.3

pKa

(Predicted)
Not available Not available Not available Not available 2.85 ± 0.25

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of a solid organic carboxylic acid like 5-Bromooxazole-4-
carboxylic acid.
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Melting Point Determination
The melting point of a solid is a critical indicator of its purity.[6][7] A sharp melting range

typically signifies a pure compound, while a broad melting range suggests the presence of

impurities.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]

Capillary tubes (sealed at one end)[6]

Thermometer

Mortar and pestle

Spatula

Procedure:

A small amount of the crystalline 5-Bromooxazole-4-carboxylic acid is finely ground using

a mortar and pestle.[8]

The open end of a capillary tube is pressed into the powdered sample to pack a small

amount (2-3 mm in height) of the solid into the sealed end.[8]

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[8]

The thermometer and capillary tube assembly is placed in the heating block or oil bath of the

melting point apparatus.[6][8]

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.[6]

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire solid has melted (T₂) are recorded. The melting point is reported as the range T₁ -

T₂.[7]
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Boiling Point Determination (for derivatives)
While the carboxylic acid itself will likely decompose at its boiling point, derivatives such as its

esters may have a determinable boiling point.

Apparatus:

Thiele tube or other micro boiling point apparatus[9]

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)[10]

Procedure:

A few drops of the liquid sample are placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.[9]

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).[9][11]

As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to re-enter the capillary

tube.[9]

Solubility Determination
The solubility of 5-Bromooxazole-4-carboxylic acid in various solvents provides insight into

its polarity.
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Apparatus:

Test tubes

Spatula

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane, 5% aq. NaOH, 5%

aq. HCl)

Procedure:

A small, accurately weighed amount of the compound (e.g., 1-5 mg) is placed into a test

tube.

A measured volume of the solvent (e.g., 1 mL) is added to the test tube.[12]

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or

by flicking the test tube.[13]

The mixture is then allowed to stand, and the solubility is observed. The compound is

considered soluble if no solid particles are visible.

This procedure is repeated for each solvent. For acidic compounds like carboxylic acids,

solubility in a basic solution (e.g., 5% NaOH) is expected due to salt formation.[14]

pKa Determination
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. Potentiometric titration is a common method for its determination.[15]

Apparatus:

pH meter with a calibrated electrode

Burette

Beaker
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Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Analytical balance

Procedure:

A precisely weighed sample of 5-Bromooxazole-4-carboxylic acid is dissolved in a known

volume of deionized water (or a suitable co-solvent if sparingly soluble in water).[16]

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed

in the solution.

The initial pH of the solution is recorded.

The standardized strong base is added in small, known increments from the burette.

After each addition, the solution is allowed to equilibrate, and the pH is recorded.[16]

This process is continued until the pH has passed the equivalence point.

A titration curve is generated by plotting the pH versus the volume of base added.

The pKa is determined as the pH at the half-equivalence point.

Visualizations
Synthetic Pathway
A plausible synthetic route to a substituted oxazole carboxylic acid can be derived from

established organic chemistry reactions. One common method involves the reaction of a

carboxylic acid with an isocyanoacetate.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1441260?utm_src=pdf-body
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://pubs.acs.org/doi/10.1021/acs.joc.4c03166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carboxylic Acid
(R-COOH)

Acylpyridinium Salt

Activation

Isocyanoacetate
(CN-CH2-COOR')

Cyclization

Nucleophilic Attack

Activating Agent
(e.g., triflylpyridinium reagent)

Substituted Oxazole

Dehydration

Click to download full resolution via product page

Caption: A generalized synthetic pathway for substituted oxazoles.

Experimental Workflow for Characterization
The characterization of a newly synthesized compound like 5-Bromooxazole-4-carboxylic
acid follows a logical workflow to confirm its structure and purity.
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Caption: Workflow for the characterization of a novel organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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